Cas no 2094117-73-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2094117-73-2
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5254739
• PubChem ID: 126812352
• Update Time: 2023-08-23

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methyloxane-2-carboxylic acid
• EN300-370439
• 2094117-73-2
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H13NO3/c1-7(6(9)10)4-5(8)2-3-11-7/h5H,2-4,8H2,1H3,(H,9,10)
• InChI Key： VSVFGWZSIUDSCA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C(=O)O)C)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 298.1±40.0 °C(Predicted)
• pka: 3.34±0.20(Predicted)